Cas no 1569-60-4 (Sulcatol)

• Product name: Sulcatol
• CAS No: 1569-60-4
• MF: C₈O
• MW: 112.085001945496
• MDL: MFCD00004561
• CID: 83793
• PubChem ID: 20745

Sulcatol Chemical and Physical Properties

Names and Identifiers

• 6-methyl-5-hepten-2-ol
• (+/-)-6-Methyl-5-hepten-2-ol
• Sulcatol
• (R)-(-)-6-METHYL-5-HEPTEN-2-OL
• 5-Hepten-2-ol,6-methyl
• 6-methyl-5-hepten-2-o
• 6-methylhept-5-en-2-ol
• rac-Sulcatol
• Coriander heptenol
• (±)-6-Methyl-5-hepten-2-ol

• MDL： MFCD00004561
• Inchi： InChI=1S/C8H16O/c1-7(2)5-4-6-8(3)9/h5,8-9H,4,6H2,1-3H3
• InChI Key： OHEFFKYYKJVVOX-UHFFFAOYSA-N
• SMILES： CC(=CCCC(C)O)C
• BRN： 1720073

Computed Properties

• Exact Mass: 128.12000
• Monoisotopic Mass: 128.120115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 90.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• Surface Charge: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: Colorless liquid.
• Density: 0.844 g/mL at 25 °C(lit.)
• Melting Point: -31.5°C (estimate)
• Boiling Point: 78 °C/14 mmHg(lit.)
• Flash Point: Fahrenheit: 154.4 ° f < br / > Celsius: 68 ° C < br / >
• Refractive Index: n20/D 1.448(lit.)
• Water Partition Coefficient: Soluble in Chloroform. Not miscible with water.
• PSA: 20.23000
• LogP: 2.11360
• Vapor Pressure: 0.4±0.7 mmHg at 25°C
• Solubility: Insoluble in water.

Sulcatol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H351
• Warning Statement： P201-P202-P280-P308+P313-P405-P501
• WGK Germany：3
• Hazard Category Code： 36/37/38-40-67
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Risk Phrases：R40
• TSCA：Yes
• Safety Term：S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols